
An In-depth Technical Guide to Methyl 3-(2-
methoxyphenyl)-3-oxopropanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Methyl 3-(2-methoxyphenyl)-3-

oxopropanoate

Cat. No.: B152778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Methyl 3-(2-methoxyphenyl)-3-
oxopropanoate, a keto ester of interest in synthetic chemistry and drug discovery. Due to the

limited availability of specific data for this compound, this guide leverages information on its

closely related isomers, Methyl 3-(3-methoxyphenyl)-3-oxopropanoate and Methyl 3-(4-

methoxyphenyl)-3-oxopropanoate, to provide representative data and protocols. This document

covers the chemical identity, physical and chemical properties, a plausible synthetic route

based on the Claisen condensation, and potential applications in drug development, supported

by data on the biological activities of similar molecular scaffolds.

Chemical Identity and Properties
While a specific CAS number for Methyl 3-(2-methoxyphenyl)-3-oxopropanoate could not be

definitively identified in public databases, its molecular structure and properties can be inferred

from its chemical name and the data available for its isomers.

Synonyms: Methyl 2-methoxybenzoylacetate

Molecular Formula: C₁₁H₁₂O₄
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Molecular Weight: 208.21 g/mol

The structural isomers, Methyl 3-(3-methoxyphenyl)-3-oxopropanoate and Methyl 3-(4-

methoxyphenyl)-3-oxopropanoate, are well-documented and their properties provide a valuable

reference point for understanding the target compound.

Table 1: Physicochemical Properties of Methyl 3-(aryl)-3-oxopropanoate Isomers

Property
Methyl 3-(3-
methoxyphenyl)-3-
oxopropanoate

Methyl 3-(4-
methoxyphenyl)-3-
oxopropanoate

CAS Number 779-81-7[1] 22027-50-5[2]

Molecular Formula C₁₁H₁₂O₄[1] C₁₁H₁₂O₄[2]

Molecular Weight 208.21 g/mol [1] 208.21 g/mol [2]

Appearance Not specified Light yellow crystalline solid[2]

Melting Point Not specified 40-42 °C[2]

Boiling Point Not specified 135 °C at 0.27 mmHg[2]

Density Not specified 1.147 g/cm³ (Predicted)[2]

Spectroscopic Data (Representative)
Spectroscopic data is crucial for the identification and characterization of chemical compounds.

While specific spectra for Methyl 3-(2-methoxyphenyl)-3-oxopropanoate are not readily

available, the expected spectral features can be predicted based on its structure and data from

its isomers.

Table 2: Predicted and Representative Spectroscopic Data
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Technique

Predicted Features for
Methyl 3-(2-
methoxyphenyl)-3-
oxopropanoate

Representative Data from
Isomers/Related
Compounds

¹H NMR

Aromatic protons (approx. 6.8-

7.8 ppm), Methylene protons

(approx. 3.9 ppm), Methoxy

protons (approx. 3.8 ppm),

Methyl ester protons (approx.

3.7 ppm)

For Methyl 3-

methoxypropionate (a related

ester): characteristic shifts for

methoxy and ester protons are

observed.[3]

¹³C NMR

Carbonyl carbons (approx. 167

and 192 ppm), Aromatic

carbons, Methylene carbon,

Methoxy carbon, Methyl ester

carbon

For Methyl 3-(3-

methoxyphenyl)-3-

oxopropanoate, characteristic

carbonyl and aromatic signals

are present.[1]

Mass Spectrometry (MS)
Molecular ion peak (m/z) at

208.21

For Methyl 3-(4-

methoxyphenyl)propanoate

(lacking the 3-oxo group), the

molecular ion peak is at m/z

194.[4]

Infrared (IR) Spectroscopy

Strong C=O stretching

vibrations for the ketone and

ester (approx. 1680-1750

cm⁻¹), C-O stretching, and

aromatic C-H and C=C

stretching.

For Methyl 3-(4-

methoxyphenyl)oxirane-2-

carboxylate, a strong carbonyl

stretch is observed around

1740 cm⁻¹.[5]

Experimental Protocols: Synthesis
A plausible and widely used method for the synthesis of β-keto esters like Methyl 3-(2-
methoxyphenyl)-3-oxopropanoate is the Claisen condensation.[6] This reaction involves the

condensation of an ester with another carbonyl compound in the presence of a strong base.

For the synthesis of the target compound, a crossed Claisen condensation between Methyl 2-

methoxybenzoate and methyl acetate would be a suitable approach.
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General Protocol for Crossed Claisen Condensation
Materials:

Methyl 2-methoxybenzoate (CAS: 606-45-1)[7][8][9][10]

Methyl acetate

Sodium hydride (NaH) or Sodium methoxide (NaOMe) as the base

Anhydrous solvent (e.g., Toluene, THF)

Aqueous acid (e.g., HCl) for workup

Organic solvent for extraction (e.g., Ethyl acetate)

Drying agent (e.g., Anhydrous MgSO₄)

Procedure:

Reaction Setup: A dry, round-bottom flask equipped with a magnetic stirrer, a reflux

condenser, and a nitrogen inlet is charged with the anhydrous solvent and the base (e.g.,

sodium hydride).

Addition of Reactants: A mixture of Methyl 2-methoxybenzoate and an excess of methyl

acetate is added dropwise to the stirred suspension of the base at a controlled temperature

(often room temperature or slightly elevated).

Reaction: The reaction mixture is stirred under a nitrogen atmosphere for several hours. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Quenching and Workup: After the reaction is complete, the mixture is cooled in an ice bath

and carefully quenched by the slow addition of a dilute aqueous acid to neutralize the excess

base.

Extraction: The aqueous layer is extracted multiple times with an organic solvent (e.g., ethyl

acetate).
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Drying and Concentration: The combined organic layers are washed with brine, dried over an

anhydrous drying agent, filtered, and the solvent is removed under reduced pressure to yield

the crude product.

Purification: The crude Methyl 3-(2-methoxyphenyl)-3-oxopropanoate can be purified by

techniques such as column chromatography or distillation under reduced pressure.

Reactant Preparation

Reaction Workup and Purification

Methyl 2-methoxybenzoate

Mixing and Reaction

Methyl Acetate

Strong Base (e.g., NaH)

Anhydrous Solvent

Acid Quenching
Reaction Completion

Extraction Purification Methyl 3-(2-methoxyphenyl)-3-oxopropanoate

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Methyl 3-(2-methoxyphenyl)-3-
oxopropanoate via Claisen condensation.

Potential Applications in Drug Development
β-Keto esters are valuable intermediates in organic synthesis and have been explored for their

biological activities. The presence of both a ketone and an ester functional group allows for a

variety of chemical transformations, making them useful scaffolds in the design of novel

therapeutic agents.
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Role as a Synthetic Intermediate
The 1,3-dicarbonyl moiety is a key structural feature in many heterocyclic compounds with

diverse pharmacological properties. Methyl 3-(2-methoxyphenyl)-3-oxopropanoate can

serve as a precursor for the synthesis of:

Pyrazolones: These are synthesized by reacting β-keto esters with hydrazine derivatives and

are known to exhibit antimicrobial and anticancer activities.[11]

Other Heterocycles: The reactive methylene group between the two carbonyls can be

involved in various condensation reactions to form a wide range of heterocyclic systems.

Potential Biological Activities
While specific biological data for Methyl 3-(2-methoxyphenyl)-3-oxopropanoate is scarce,

the biological activities of related methoxy-substituted compounds and β-keto esters suggest

potential areas of investigation:

Antimicrobial Activity: Some β-keto esters have been shown to interfere with bacterial

quorum sensing, a communication system involved in virulence and biofilm formation.[12]

Antifungal Activity: Ester derivatives containing a keto function have been designed and

synthesized as inhibitors of glucosamine-6-phosphate synthase, showing antifungal activity

against Candida albicans.[13]

Antiproliferative and Antioxidant Activity: Methoxy-substituted benzimidazole derivatives have

demonstrated antiproliferative activity against cancer cell lines and significant antioxidant

properties.[14] The methoxy group is known to play a role in the antioxidative ability of

phenolic compounds.[14]
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Caption: Potential applications of Methyl 3-(2-methoxyphenyl)-3-oxopropanoate in synthesis

and drug discovery.

Safety Information
Specific safety data for Methyl 3-(2-methoxyphenyl)-3-oxopropanoate is not available.

However, based on the data for its isomers and related compounds, the following general

precautions should be taken.

Table 3: GHS Hazard Statements for Related Compounds

Compound GHS Hazard Statements

Methyl 3-(3-methoxyphenyl)-3-oxopropanoate

H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause

respiratory irritation.[1]

Methyl 3-(2-methoxyphenyl)propanoate H319: Causes serious eye irritation.[15]
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General Handling Precautions:

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Handle the compound in a well-ventilated area or a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors.

Store in a tightly sealed container in a cool, dry place.

Conclusion
Methyl 3-(2-methoxyphenyl)-3-oxopropanoate is a potentially valuable building block in

medicinal chemistry and organic synthesis. While specific experimental data for this compound

is limited, this guide provides a solid foundation for its synthesis, characterization, and potential

applications by drawing upon data from its isomers and related compounds. Further research is

warranted to fully elucidate the chemical and biological properties of this specific molecule.

Researchers are encouraged to use the provided synthetic protocol as a starting point and to

perform thorough characterization of the resulting product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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